Cas no 88488-73-7 (1,3-Butanedione, 4-phenoxy-1-[3-(trifluoromethyl)phenyl]-)
88488-73-7 structure
Product Name:1,3-Butanedione, 4-phenoxy-1-[3-(trifluoromethyl)phenyl]-
CAS No:88488-73-7
MF:C17H13F3O3
MW:322.278535604477
CID:630849
PubChem ID:13201829
Update Time:2025-04-19
1,3-Butanedione, 4-phenoxy-1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedione, 4-phenoxy-1-[3-(trifluoromethyl)phenyl]-
- 4-phenoxy-1-[3-(trifluoromethyl)phenyl]butane-1,3-dione
- 88488-73-7
- DTXSID20527047
-
- Inchi: 1S/C17H13F3O3/c18-17(19,20)13-6-4-5-12(9-13)16(22)10-14(21)11-23-15-7-2-1-3-8-15/h1-9H,10-11H2
- InChI Key: NORRHIXEAQHHHW-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)C(CC(COC1C=CC=CC=1)=O)=O)(F)F
Computed Properties
- Exact Mass: 322.08167876g/mol
- Monoisotopic Mass: 322.08167876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 43.4Ų
1,3-Butanedione, 4-phenoxy-1-[3-(trifluoromethyl)phenyl]- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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